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ethylbenzenesulfonanilide

Cat. No.: B1580896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This document provides a comprehensive technical guide on the safe handling, potential

hazards, and emergency procedures for 2-Amino-N-ethylbenzenesulfonanilide (CAS No. 81-

10-7). As a compound possessing both an aromatic amine (aniline derivative) and a

sulfonamide functional group, it requires careful management in a laboratory setting. The

primary hazards identified are skin irritation, serious eye irritation, and potential respiratory

irritation.[1][2][3] Adherence to the protocols outlined in this guide, including the mandatory use

of engineering controls and appropriate personal protective equipment (PPE), is critical to

mitigate risks and ensure personnel safety during research and development activities.

Section 1: Chemical Identification and
Physicochemical Properties
Correctly identifying the compound is the foundational step for safety. The user-specified "2-
Amino-N-ethylbenzenesulfonanilide" corresponds to the chemical structure 2-Amino-N-ethyl-

N-phenylbenzenesulfonamide. It is crucial not to confuse this with a similar, but structurally

different, compound "2-Amino-N-ethylbenzenesulfonamide" (CAS 98489-77-1).[4] All

information herein pertains to the anilide compound.

Table 1: Physicochemical and Identification Data for 2-Amino-N-ethylbenzenesulfonanilide
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Property Value Source(s)

CAS Number 81-10-7 [1][2][3][5]

Molecular Formula C₁₄H₁₆N₂O₂S [1][6][7]

Molecular Weight ~276.36 g/mol [1][7]

IUPAC Name
2-amino-N-ethyl-N-

phenylbenzenesulfonamide
[1]

Synonyms

Benzenesulfonanilide, 2-

amino-N-ethyl-; N-Ethyl-N-

phenyl-o-

aminobenzenesulfonamide

[1][6]

Appearance
White to off-white crystalline

solid / Crystalline powder
[2][3][6]

Melting Point 56-60 °C [2][3][5]

Boiling Point 445.4 °C at 760 mmHg [2][3]

Flash Point 223.1 °C [2][3]

Density 1.28 g/cm³ [2][3]

Section 2: Hazard Identification and Toxicological
Profile
The toxicological risk of this compound is primarily driven by its functional groups. The aniline

moiety suggests potential for toxicity if absorbed, while its physical form as a powder presents

an inhalation and irritation risk.[8]

GHS Hazard Classification
The Globally Harmonized System (GHS) provides a clear summary of the known hazards.

Table 2: GHS Hazard Summary
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Classification Code Statement Pictogram Signal Word

Skin

Corrosion/Irritatio

n

H315
Causes skin

irritation
alt text Warning

Serious Eye

Damage/Irritation
H319

Causes serious

eye irritation
alt text Warning

Specific Target

Organ Toxicity
H335

May cause

respiratory

irritation

alt text Warning

(Source:

European

Chemicals

Agency (ECHA)

via PubChem)[1]

Mechanistic Insights and Causality
Aniline Substructure: Aniline and its derivatives are known to be toxic and can be absorbed

through the skin.[8][9] While this specific compound is not classified for systemic toxicity, this

structural alert warrants caution. The primary amino group on the benzene ring is the key

feature driving this potential hazard.

Sulfonamide Group: The sulfonamide group is a common feature in many pharmaceuticals.

[10] While many are safe, some individuals can have hypersensitivity or allergic reactions to

sulfonamides containing an arylamine group.[6][11]

Physical Form: As a crystalline powder, the primary routes of exposure are inhalation of dust

and direct contact with skin and eyes, which directly aligns with the GHS classifications for

respiratory, skin, and eye irritation.[1][2][3]

Section 3: Risk Assessment and Mitigation
Protocols
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A proactive approach combining engineering controls, appropriate PPE, and standardized

handling procedures is essential for safety.

Engineering Controls
Chemical Fume Hood: All work involving the handling of solid 2-Amino-N-
ethylbenzenesulfonanilide, including weighing, transferring, and preparing solutions, must

be performed inside a certified chemical fume hood.[9][12] This is the primary method to

prevent inhalation of airborne particulates.

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[13]

Accessible Safety Equipment: A safety shower and eyewash station must be readily

accessible and tested regularly.[9][13]

Personal Protective Equipment (PPE)
Eye Protection: Chemical splash goggles that form a seal around the eyes are mandatory.[9]

[13] Standard safety glasses are insufficient.

Hand Protection: Wear nitrile gloves for incidental contact. For prolonged handling or

submersion, consult the glove manufacturer's compatibility chart.[9] Given the aniline

substructure, double-gloving may be a prudent measure. Nitrile gloves are not always

recommended for prolonged contact with aniline itself.[12] Always wash hands thoroughly

after removing gloves.[12]

Body Protection: A full-length laboratory coat, long pants, and closed-toe shoes are required

at all times.[9]

Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering

controls fail, a NIOSH-approved respirator with a particulate filter is necessary.[13]

Safe Handling and Storage Workflow
The following protocol outlines the necessary steps for safely handling the compound from

receipt to disposal.
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Caption: Standard workflow for weighing and handling solid chemical irritants.
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Storage: Store containers in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents.[12][13] Containers should be kept tightly sealed and

stored below eye level.[12]

Section 4: Emergency and First Aid Procedures
Immediate and correct response to an exposure is critical.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2][9][13]

Skin Contact: Take off immediately all contaminated clothing. Wash skin with plenty of soap

and water. If skin irritation occurs, seek medical advice.[14]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

respiratory symptoms occur, call a poison center or doctor.

Ingestion: Do NOT induce vomiting.[13] Rinse mouth with water and seek immediate medical

attention.[13]

Spill Response Protocol
The response to a spill depends on its size and location. The following decision tree provides

guidance.
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Spill Occurs
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Caption: Decision tree for responding to a chemical powder spill.
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Section 5: Disposal Considerations
All waste materials contaminated with 2-Amino-N-ethylbenzenesulfonanilide, including

empty containers, used PPE, and spill cleanup materials, must be treated as hazardous

chemical waste.

Collect waste in a clearly labeled, sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Dispose of contents and container in accordance with all local, regional, and national

regulations. Contact your institution's Environmental Health & Safety (EHS) department for

specific guidance.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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